2-ETHENYL-3-FLUOROBENZALDEHYDE

• Molecular Formula: C9H7FO
• Molecular Weight: 150.15 g/mol
• IUPAC Name: 2-ethenyl-3-fluorobenzaldehyde
• InChI: InChI=1S/C9H7FO/c1-2-8-7(6-11)4-3-5-9(8)10/h2-6H,1H2
• InChI Key: YSZWCIXPAXPVIT-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=C(C=CC=C1F)C=O

Description

2-Ethenyl-3-fluorobenzaldehyde is an aromatic aldehyde featuring a vinyl (ethenyl) group at the 2-position and a fluorine atom at the 3-position of the benzaldehyde ring. Its molecular formula is inferred as C₉H₇FO, with a calculated molecular weight of 150.15 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-ETHENYL-3-FLUOROBENZALDEHYDE typically involves the fluorination of 2-vinylbenzaldehyde. One common method is the use of electrophilic fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) under mild conditions. The reaction is usually carried out in an organic solvent like dichloromethane at room temperature .

Industrial Production Methods: Industrial production of 2-ETHENYL-3-FLUOROBENZALDEHYDE may involve large-scale fluorination processes using similar reagents but optimized for higher yields and purity. The use of continuous flow reactors can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 2-ETHENYL-3-FLUOROBENZALDEHYDE undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form 3-fluoro-2-vinylbenzoic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction of the aldehyde group can yield 3-fluoro-2-vinylbenzyl alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The vinyl group can participate in addition reactions, such as hydroboration-oxidation to form 3-fluoro-2-(2-hydroxyethyl)benzaldehyde.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Borane-tetrahydrofuran complex followed by hydrogen peroxide in basic conditions.

Major Products Formed:

• 3-Fluoro-2-vinylbenzoic acid
• 3-Fluoro-2-vinylbenzyl alcohol
• 3-Fluoro-2-(2-hydroxyethyl)benzaldehyde

Scientific Research Applications

2-ETHENYL-3-FLUOROBENZALDEHYDE has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated organic compounds, which are valuable in materials science and pharmaceuticals.

Biology: The compound can be used to create fluorescent probes for imaging and detecting biological molecules due to its ability to form conjugated systems.

Medicine: It serves as an intermediate in the synthesis of potential drug candidates, particularly those targeting specific enzymes or receptors.

Industry: The compound is used in the production of specialty chemicals and advanced materials with unique properties, such as enhanced stability and reactivity

Mechanism of Action

The mechanism of action of 2-ETHENYL-3-FLUOROBENZALDEHYDE in biological systems involves its interaction with specific molecular targets. The fluorine atom enhances the compound’s ability to form hydrogen bonds and interact with enzymes or receptors. This interaction can modulate the activity of these targets, leading to various biological effects. The vinyl group allows for further functionalization, enabling the compound to participate in diverse biochemical pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

3-Ethynylbenzaldehyde

• CAS Number : 77123-56-9
• Molecular Formula : C₉H₆O
• Molecular Weight : 130.14 g/mol
• Substituents : Ethynyl (-C≡CH) group at the 3-position of benzaldehyde.
• Key Differences :
  • The ethynyl group introduces sp-hybridized carbon, enhancing electron-withdrawing effects compared to the ethenyl group in the target compound.
  • Lacks fluorine, reducing steric and electronic modulation at the 3-position.
  • Applications: Used in click chemistry (e.g., Huisgen cycloaddition) due to the reactive alkyne group .

3-Benzyloxy-2-fluorobenzaldehyde

• CAS Number : 103438-90-0
• Molecular Formula : C₁₄H₁₁FO₂
• Molecular Weight : 230.24 g/mol
• Substituents : Benzyloxy (-OCH₂C₆H₅) at the 3-position and fluorine at the 2-position.
• Key Differences :
  • The bulky benzyloxy group provides steric hindrance and acts as a protective group for hydroxyl moieties in synthesis.
  • Fluorine at the 2-position alters electronic distribution differently compared to the 3-fluorine in the target compound.
  • Applications: Intermediate in pharmaceuticals or agrochemicals, with 7 documented synthesis routes .

Comparative Data Table

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications
2-Ethenyl-3-fluorobenzaldehyde	Not available	C₉H₇FO	150.15 (calculated)	Ethenyl (C2), Fluorine (C3)	Polymerization, functional materials
3-Ethynylbenzaldehyde	77123-56-9	C₉H₆O	130.14	Ethynyl (C3)	Click chemistry, organic synthesis
3-Benzyloxy-2-fluorobenzaldehyde	103438-90-0	C₁₄H₁₁FO₂	230.24	Benzyloxy (C3), Fluorine (C2)	Pharmaceutical intermediates

Research Findings and Insights

Synthetic Accessibility :

• 3-Benzyloxy-2-fluorobenzaldehyde has well-documented synthesis protocols (7 articles), leveraging benzyl protection strategies . In contrast, 3-ethynylbenzaldehyde’s safety data highlight precautions for inhalation and skin contact, suggesting reactive handling requirements .
• The target compound’s synthesis would likely involve Friedel-Crafts alkylation or halogenation steps, similar to its analogs.

Electronic and Steric Effects: Fluorine’s electronegativity in 2- or 3-positions alters the aldehyde’s electrophilicity, influencing reactivity in nucleophilic additions.

Research Gaps :

• Experimental data for 2-ethenyl-3-fluorobenzaldehyde—such as melting point, solubility, or spectroscopic profiles—are absent in the provided evidence. Further studies are needed to validate its synthetic utility and safety profile.